Cas no 52549-07-2 ( )

  structure
  structure
Product Name: 
CAS No:52549-07-2
MF:C14H11NO3
MW:241.242043733597
CID:937088
PubChem ID:323005
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(5H-chromeno[2,3-b]pyridin-7-yl)acetic acid
    • 5H-[1]Benzopyrano[2,3-b]pyridine-7-acetic acid
    • AC1L87O6
    • AM806728
    • NSC281724
    • NSC-281724
    • SureCN9790203
    • KFCLXFOOVXFBNL-UHFFFAOYSA-N
    • DTXSID80314253
    • 5H-chromeno[2,3-b]pyridin-7-ylacetic acid
    • CHEMBL2138347
    • MLS003115531
    • 5H-[1]benzopyrano[2,3-b]-pyridin-7-yl-acetic acid
    • SMR001831106
    • 52549-07-2
    • SCHEMBL9790203
    •  
    • Inchi: 1S/C14H11NO3/c16-13(17)7-9-3-4-12-11(6-9)8-10-2-1-5-15-14(10)18-12/h1-6H,7-8H2,(H,16,17)
    • InChI Key: KFCLXFOOVXFBNL-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CN=2)CC2C=C(CC(=O)O)C=CC1=2

Computed Properties

  • Exact Mass: 241.07393
  • Monoisotopic Mass: 241.073893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.356
  • Boiling Point: 473.4°C at 760 mmHg
  • Flash Point: 240.1°C
  • Refractive Index: 1.646
  • PSA: 59.42
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